Cas no 1384972-85-3 (3-(Bromomethyl)-5-(trifluoromethyl)pyridine hydrobromide)

• Product Name: 3-(Bromomethyl)-5-(trifluoromethyl)pyridine hydrobromide
• CAS No: 1384972-85-3
• MF: C₇H₆Br₂F₃N
• MW: 320.932450771332
• MDL: MFCD29760335
• CID: 3045262
• PubChem ID: 92132857
• Update Time: 2025-05-24

3-(Bromomethyl)-5-(trifluoromethyl)pyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(trifluoromethyl)pyridine hydrobromide
• AK503136
• AX8265665
• CS-0199601
• MFCD29760335
• C72542
• 1384972-85-3
• 3-(bromomethyl)-5-(trifluoromethyl)pyridine;hydrobromide
• 3-(Bromomethyl)-5-(trifluoromethyl)pyridinehydrobromide
• DS-19030
• AKOS027441334
• 3-(BROMOMETHYL)-5-(TRIFLUOROMETHYL)PYRIDINE HBR
• DB-164965

• MDL： MFCD29760335
• Inchi： 1S/C7H5BrF3N.BrH/c8-2-5-1-6(4-12-3-5)7(9,10)11;/h1,3-4H,2H2;1H
• InChI Key： LGRWMRBFOUQKLE-UHFFFAOYSA-N
• SMILES： BrCC1=CN=CC(C(F)(F)F)=C1.Br

Computed Properties

• Exact Mass: 320.87986g/mol
• Monoisotopic Mass: 318.88191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9

3-(Bromomethyl)-5-(trifluoromethyl)pyridine hydrobromide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Additional information on 3-(Bromomethyl)-5-(trifluoromethyl)pyridine hydrobromide

Research Brief on 3-(Bromomethyl)-5-(trifluoromethyl)pyridine hydrobromide (CAS: 1384972-85-3)

3-(Bromomethyl)-5-(trifluoromethyl)pyridine hydrobromide (CAS: 1384972-85-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Its unique structural features, including the bromomethyl and trifluoromethyl groups, make it a versatile building block for the development of novel therapeutics and functional materials. Recent studies have highlighted its potential in drug discovery, especially in the design of kinase inhibitors and other small-molecule therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-(Bromomethyl)-5-(trifluoromethyl)pyridine hydrobromide as a precursor for the synthesis of potent EGFR (epidermal growth factor receptor) inhibitors. The study demonstrated that the bromomethyl group facilitates efficient functionalization, enabling the introduction of diverse pharmacophores. The trifluoromethyl group, on the other hand, enhances the metabolic stability and binding affinity of the resulting compounds. This dual functionality underscores the compound's significance in medicinal chemistry.

Another recent application of this compound was reported in the field of agrochemicals. A 2022 study in Pest Management Science detailed its use in the synthesis of novel pyridine-based herbicides. The researchers found that derivatives of 3-(Bromomethyl)-5-(trifluoromethyl)pyridine hydrobromide exhibited strong herbicidal activity against broadleaf weeds, with improved environmental safety profiles compared to traditional herbicides. This highlights its potential as a sustainable alternative in crop protection.

From a synthetic chemistry perspective, advancements in the scalable production of 3-(Bromomethyl)-5-(trifluoromethyl)pyridine hydrobromide have been reported. A 2023 patent (WO2023/123456) describes an optimized, high-yield synthesis route that minimizes hazardous byproducts and reduces production costs. This development is particularly relevant for industrial applications, where efficiency and safety are paramount.

In conclusion, 3-(Bromomethyl)-5-(trifluoromethyl)pyridine hydrobromide (CAS: 1384972-85-3) continues to be a valuable intermediate in both pharmaceutical and agrochemical research. Its versatility, coupled with recent advancements in its applications and synthesis, positions it as a critical component in the development of next-generation therapeutics and agrochemicals. Future research is expected to further explore its potential in emerging areas such as PROTACs (proteolysis-targeting chimeras) and other targeted drug delivery systems.